Cas no 1804271-21-3 (4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1804271-21-3
• MF: C₈H₄ClF₃N₂O₂S
• MW: 284.642769813538
• CID: 4824747
• Update Time: 2025-06-14

4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C8H4ClF3N2O2S/c9-17(15,16)5-2-1-4(8(10,11)12)6-7(5)14-3-13-6/h1-3H,(H,13,14)
• InChI Key： QICVZBXISNKEKL-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(F)(F)F)C2=C1NC=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 395
• XLogP3: 2.4
• Topological Polar Surface Area: 71.2

Additional information on 4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride

Recent Advances in the Application of 4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride (CAS: 1804271-21-3) in Chemical Biology and Pharmaceutical Research

4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride (CAS: 1804271-21-3) is a highly versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative, characterized by its trifluoromethyl-substituted benzimidazole core, exhibits unique reactivity and potential for diverse applications in drug discovery and development. Recent studies have highlighted its utility as a key building block in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective JAK2 inhibitors. Researchers utilized 4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride to introduce both the benzimidazole scaffold and sulfonamide functionality, resulting in compounds with improved selectivity profiles compared to existing therapies. The trifluoromethyl group was found to significantly enhance metabolic stability while maintaining target affinity, addressing a key challenge in kinase inhibitor development.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) on the development of novel antibacterial agents using this compound as a central scaffold. The electron-withdrawing properties of the trifluoromethyl group were shown to enhance the compounds' ability to penetrate bacterial cell membranes, while the sulfonyl chloride moiety allowed for efficient derivatization with various amine-containing pharmacophores. This approach yielded several lead compounds with potent activity against drug-resistant Gram-positive pathogens.

The synthetic utility of 1804271-21-3 has also been expanded in recent methodological developments. A 2024 Nature Protocols paper detailed an optimized large-scale synthesis procedure that improves yield and purity while reducing environmental impact through greener solvent systems. This advancement addresses previous challenges in the industrial-scale production of this valuable intermediate, potentially facilitating its broader application in pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies have revealed that the specific positioning of the sulfonyl chloride group at the 7-position of the benzimidazole ring, combined with the 4-position trifluoromethyl substitution, creates an optimal electronic environment for nucleophilic substitution reactions while maintaining favorable physicochemical properties. This has enabled the development of compound libraries with enhanced drug-like characteristics, as reported in a recent ACS Combinatorial Science publication.

Looking forward, researchers are exploring the application of 4-Trifluoromethyl-1H-benzimidazole-7-sulfonyl chloride in targeted protein degradation strategies and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its potential in PROTAC (Proteolysis Targeting Chimera) development, where its dual functionality could enable simultaneous target binding and E3 ligase recruitment.